Cas no 174573-89-8 (5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 174573-89-8
• MF: C₁₅H₁₃N₃S
• MW: 267.348821401596
• CID: 3057610
• PubChem ID: 692732
• Update Time: 2025-09-28

5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-5-(o-tolyl)-4H-1,2,4-triazole-3-thiol
• 174573-89-8
• SR-01000517429
• CBMicro_038115
• 5-(2-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• SCHEMBL8978648
• AKOS000268484
• AKOS001732925
• STK696452
• 3-(2-METHYLPHENYL)-4-PHENYL-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
• CS-0281908
• 5-(2-methylphenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• STK499870
• 3-(2-methylphenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
• BIM-0038273.P001
• EN300-110549
• SR-01000517429-1
• AG-205/11370155
• 5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C15H13N3S/c1-11-7-5-6-10-13(11)14-16-17-15(19)18(14)12-8-3-2-4-9-12/h2-10H,1H3,(H,17,19)
• InChI Key： FTNVVWLBVDOSPJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 267.08301860Da
• Monoisotopic Mass: 267.08301860Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound 5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol, identified by the CAS registry number CAS No. 174573-89-8, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thio-triazoles, which are widely studied for their unique chemical properties and potential applications in various industries. The structure of this compound is characterized by a triazole ring system with two phenyl groups and a thiol (-SH) functional group, making it a versatile molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of 5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol in the development of advanced materials. Researchers have explored its role as a building block for constructing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and excellent stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The presence of the thiol group in this compound facilitates its coordination with metal ions, enabling the formation of robust MOF structures.

In addition to its role in materials science, 5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has been investigated for its potential in medicinal chemistry. The triazole ring system is known for its ability to act as a bioisostere of nitrogen-containing heterocycles found in many bioactive compounds. Recent research has focused on its ability to modulate enzyme activity and interact with biological targets such as kinases and proteases. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents.

The synthesis of 5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent studies have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances the efficiency of the synthesis process but also reduces environmental impact by minimizing energy consumption.

The physical properties of 5-(2-Methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies have provided insights into its molecular conformation and intermolecular interactions. For example, X-ray crystallography has revealed that the compound forms a crystalline structure with hydrogen bonding networks that contribute to its stability and melting point.

In terms of applications, 5-(2-Methylphenyl)-4 phenyl 4H 1 2 4 triazole 3 thiol has shown promise in the field of electronics. Its ability to act as a coordinating ligand makes it suitable for use in organometallic catalysts and electronic devices such as sensors and transistors. Recent advancements in nanotechnology have further expanded its potential by incorporating this compound into nanocomposites that exhibit enhanced electrical conductivity and mechanical strength.

The environmental impact of synthesizing and using CAS No. 174573 89 8 compounds has also been a topic of interest among researchers. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free synthesis methods and catalytic systems based on renewable resources are being explored to enhance the sustainability of this compound's production.

In conclusion, 5-(2-Methylphenyl)-4 phenyl 4H 1 2 4 triazole 3 thiol, or CAS No. 174573 89 8 compound, represents a valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a versatile building block for materials science, medicinal chemistry, electronics, and beyond. As research continues to uncover new properties and applications for this compound